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Compound of Interest

Compound Name: 2-Bromo-5-hydroxybenzaldehyde

Cat. No.: B121625 Get Quote

Essential Safety and Handling Guide for 2-Bromo-5-
hydroxybenzaldehyde
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromo-5-
hydroxybenzaldehyde. Adherence to these protocols is essential for ensuring laboratory

safety and proper environmental stewardship.

Chemical Identifier:

Name: 2-Bromo-5-hydroxybenzaldehyde

CAS Number: 2973-80-0

Molecular Formula: C₇H₅BrO₂

Molecular Weight: 201.02 g/mol [1][2]

Hazard Identification and Classification
2-Bromo-5-hydroxybenzaldehyde is classified with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[3][4][5]
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Hazardous to the Aquatic Environment (Acute Hazard, Category 1): Very toxic to aquatic life.

[3][5]

Signal Word: Warning

Hazard Statements:

H302: Harmful if swallowed.[3]

H400: Very toxic to aquatic life.[3][5]

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[3][4]

P270: Do not eat, drink or smoke when using this product.[3][4]

P273: Avoid release to the environment.[3][5]

P301+P317: IF SWALLOWED: Get medical help.[3]

P330: Rinse mouth.[3]

P391: Collect spillage.[3]

P501: Dispose of contents/container to an approved waste disposal plant.[3][4]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:
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Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US).

[3]

Protects against splashes and

dust particles.

Skin Protection

Chemical-impermeable gloves

(inspected before use).

Fire/flame-resistant and

impervious clothing.[3]

Prevents skin contact and

absorption.

Respiratory Protection

Use in a well-ventilated area. If

exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with

appropriate cartridges.[3]

Minimizes inhalation of dust or

vapors.

Operational and Disposal Plans
Step-by-Step Handling Protocol

Preparation:

Ensure a safety shower and eyewash station are readily accessible.[6]

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Don the required PPE as specified in the table above.

Assemble all necessary equipment and reagents before handling the compound.

Handling:

Avoid the formation of dust.[3]

Weigh and transfer the solid material carefully.

Keep the container tightly closed when not in use.[5]
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Avoid contact with skin, eyes, and clothing.[4][5]

Do not eat, drink, or smoke in the handling area.[3][4]

In Case of a Spill:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[3]

Ventilate the area.

Wearing appropriate PPE, collect the spilled material using spark-proof tools and place it

in a suitable, closed container for disposal.[3]

Clean the spill area thoroughly.

Disposal Plan
All waste generated must be treated as hazardous.

Chemical Waste:

Dispose of 2-Bromo-5-hydroxybenzaldehyde and any contaminated materials in a

designated, labeled hazardous waste container.

The container must be kept closed and stored in a cool, dry, well-ventilated area away

from incompatible materials.

Disposal must be carried out by a licensed chemical waste disposal company, following all

local, state, and federal regulations.[3]

Contaminated PPE:

Contaminated gloves, lab coats, and other disposable PPE should be placed in a sealed

bag and disposed of as hazardous waste.

Non-disposable contaminated clothing should be professionally cleaned before reuse.[6]
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Quantitative Data Summary
Property Value

Molecular Weight 201.02 g/mol [1][2]

Boiling Point 286.7 °C at 760 mmHg[2]

Melting Point 130-135 °C[1]

Flash Point 127.2 °C[2]

Density 1.737 g/cm³[2]

Vapor Pressure 0.00151 mmHg at 25°C[2]

Experimental Workflow Visualization
The following diagram outlines the standard workflow for the safe handling of 2-Bromo-5-
hydroxybenzaldehyde, from initial preparation to final disposal.
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1. Preparation
- Verify emergency equipment

- Don full PPE
- Work in fume hood

2. Handling
- Weigh and transfer carefully

- Avoid dust formation
- Keep container sealed

Spill Response
- Evacuate and ventilate
- Use spark-proof tools
- Collect for disposal

If spill occurs

3. Use in Experiment
- Follow established protocol

- Maintain ventilation

5. Waste Collection
- Segregate hazardous waste

- Label waste containers

4. Decontamination
- Clean work surfaces

- Decontaminate equipment

6. Disposal
- Store waste safely

- Arrange for licensed disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Bromo-5-hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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